Cas no 647856-39-1 (Phenol, 4-bromo-2-[(trifluoromethyl)thio]-)

• Product Name: Phenol, 4-bromo-2-[(trifluoromethyl)thio]-
• CAS No: 647856-39-1
• MF: C₇H₄BrF₃OS
• MW: 273.07027053833
• CID: 415989
• PubChem ID: 68685673
• Update Time: 2025-04-19

Phenol, 4-bromo-2-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-bromo-2-[(trifluoromethyl)thio]-
• 4-bromo-2-(trifluoromethylsulfanyl)phenol
• SCHEMBL3548458
• 4-bromo-1-hydroxy-2-trifluoromethylthiobenzene
• DTXSID60738812
• 647856-39-1
• 4-bromo-2-((trifluoromethyl)thio)phenol
• 4-Bromo-2-[(trifluoromethyl)sulfanyl]phenol

• Inchi： 1S/C7H4BrF3OS/c8-4-1-2-5(12)6(3-4)13-7(9,10)11/h1-3,12H
• InChI Key： GIAUIBXDRQFJNV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)SC(F)(F)F)O

Computed Properties

• Exact Mass: 271.91182
• Monoisotopic Mass: 271.91183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23